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Compound of Interest

Compound Name:
Methyl 2-amino-3-

phenylpropanoate

Cat. No.: B155065 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Methyl 2-amino-3-phenylpropanoate, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step instructions, you can minimize risks and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-amino-3-phenylpropanoate and its analogs are classified as hazardous substances

that can cause skin, eye, and respiratory irritation[1][2][3][4][5]. Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to ensure the safety of

laboratory personnel.

Hazard Classification Summary:
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Hazard Statement Classification GHS Pictogram

H315: Causes skin irritation
Skin Corrosion/Irritation,

Category 2
Irritant

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation, Category 2A
Irritant

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

— Single Exposure, Category

3

Irritant

H302: Harmful if swallowed
Acute Toxicity, Oral, Category

4
Irritant

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that may cause serious eye

irritation[1][2][6].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact which

can cause irritation[1][2][6].

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of dust or

vapors which may cause

respiratory irritation[1][2][4].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Methyl 2-amino-3-phenylpropanoate is crucial to minimize

exposure and prevent accidents.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible[6][7].
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[1][4][8].

Keep the container tightly closed when not in use[1][2].

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Ensure gloves are intact and of the appropriate material to resist the chemical.

3. Handling the Chemical:

Avoid direct contact with the skin, eyes, and clothing[1][2].

Avoid breathing dust or vapors[1][2][9].

Wash hands thoroughly after handling the substance[1][4].

Do not eat, drink, or smoke in the handling area[1].

4. In Case of a Spill:

For small spills, absorb the material with an inert substance (e.g., sand, vermiculite) and

place it into a suitable, labeled container for disposal[1][8].

Avoid generating dust.

Ensure adequate ventilation during cleanup.

Disposal Plan: Safe Waste Management
Proper disposal of Methyl 2-amino-3-phenylpropanoate and its containers is a critical step in

the laboratory workflow to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Characterization:
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Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste according to local, regional, and national regulations[2][8].

2. Container Management:

Do not reuse empty containers[2].

Dispose of the container as unused product[2].

3. Disposal Procedure:

Dispose of the chemical waste at an approved waste disposal plant[1][2].

Do not let the product enter drains, other waterways, or the soil[1].

Experimental Workflow for Handling Methyl 2-amino-3-phenylpropanoate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://aksci.com/sds/3493AL_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3493AL_SDS.pdf
https://aksci.com/sds/3493AL_SDS.pdf
https://aksci.com/sds/8087CZ_SDS.pdf
https://aksci.com/sds/3493AL_SDS.pdf
https://aksci.com/sds/8087CZ_SDS.pdf
https://www.benchchem.com/product/b155065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow: Methyl 2-amino-3-phenylpropanoate

Preparation

Personal Protective Equipment

Chemical Handling

Waste Disposal

Post-Handling

Verify fume hood function

Check eyewash and safety shower

Gather all necessary materials

Don lab coat

Wear safety goggles/face shield

Put on chemical-resistant gloves

Weigh/measure chemical in fume hood

Perform experimental procedure

Tightly seal container after use

Segregate chemical waste

Label waste container appropriately

Dispose of according to institutional and local regulations

Decontaminate work surfaces

Remove PPE correctly

Wash hands thoroughly
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Caption: Logical workflow for the safe handling of Methyl 2-amino-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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